An In-Depth Technical Guide to APR-246 (Eprenetapopt): A Mutant p53 Reactivator
An In-Depth Technical Guide to APR-246 (Eprenetapopt): A Mutant p53 Reactivator
For Researchers, Scientists, and Drug Development Professionals
Abstract
The tumor suppressor protein p53 is a critical regulator of cell cycle arrest, DNA repair, and apoptosis. Its inactivation, often through mutation, is a hallmark of a vast number of human cancers, making it a prime target for therapeutic intervention. While direct targeting of a loss-of-function protein presents significant challenges, the reactivation of mutant p53 (mtp53) has emerged as a promising strategy. This technical guide provides a comprehensive overview of APR-246 (eprenetapopt), a first-in-class small molecule that can restore the wild-type function of mtp53. We will delve into its mechanism of action, summarize key quantitative data from preclinical studies, provide detailed experimental protocols for its evaluation, and visualize its complex signaling pathways. Due to the limited public information on "p53 Activator 5 (compound 134A)," this guide focuses on the well-characterized and clinically evaluated compound APR-246, which shares a similar proposed mechanism of reactivating mutant p53.
Introduction to APR-246 (Eprenetapopt)
APR-246 (also known as PRIMA-1MET) is a clinical-stage small molecule that has demonstrated the ability to reactivate various p53 mutants, leading to the induction of apoptosis in cancer cells.[1][2] It is a prodrug that is systemically converted to its active compound, methylene quinuclidinone (MQ).[1] MQ is a Michael acceptor that covalently modifies cysteine residues within the p53 core domain, leading to the restoration of its native conformation and tumor-suppressive functions.[3][4] Beyond its direct effect on mtp53, APR-246 also exerts anticancer effects by modulating the cellular redox balance, specifically by inhibiting thioredoxin reductase (TrxR1) and depleting glutathione. This dual mechanism of action contributes to its potent anti-tumor activity and synergy with conventional chemotherapies.
Mechanism of Action
The primary mechanism of action of APR-246 involves the chemical refolding of mtp53 proteins.
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Conversion to MQ: Following administration, the prodrug APR-246 is converted to the electrophilic Michael acceptor, methylene quinuclidinone (MQ).
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Covalent Modification of mtp53: MQ covalently binds to specific cysteine residues within the core domain of the mtp53 protein. This covalent adduction leads to a conformational change in the mutant protein, restoring its wild-type tertiary structure.
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Restoration of p53 Function: The refolded p53 protein regains its ability to bind to its cognate DNA response elements, leading to the transcriptional activation of target genes involved in apoptosis (e.g., PUMA, NOXA, BAX) and cell cycle arrest (e.g., CDKN1A/p21).
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Induction of Apoptosis: The reactivation of the p53 pathway ultimately triggers programmed cell death in cancer cells harboring mtp53.
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Redox Modulation: MQ also interacts with other cellular thiols, leading to the inhibition of the antioxidant enzyme thioredoxin reductase 1 (TrxR1) and the depletion of cellular glutathione (GSH). This disruption of the cellular redox balance contributes to increased reactive oxygen species (ROS) levels and further promotes apoptosis.
Quantitative Data Summary
The following tables summarize key quantitative data from preclinical studies evaluating the efficacy of APR-246.
| Cell Line | Cancer Type | p53 Status | IC50 (µM) | Reference |
| PANC-1 | Pancreatic Cancer | p.R273H | 35 | |
| HEC-1-B | Endometrial Cancer | Unavailable | 40 | |
| SUM149 | Breast Cancer | Unavailable | 50 | |
| AN 3CA | Endometrial Cancer | Unavailable | 50 | |
| Ishikawa | Endometrial Cancer | Unavailable | 60 | |
| Panc02 | Pancreatic Cancer | Unavailable | 70 | |
| MDA-MB-231 | Breast Cancer | p.R280K | 75 | |
| HCT116 R248W | Colorectal Cancer | p.R248W | Value not specified, but sensitive | |
| BT-474 | Breast Cancer | p.E285K | Dose-dependent loss of viability (0-50µM) | |
| HCC-1428 | Breast Cancer | p.R175H | Dose-dependent loss of viability (0-50µM) | |
| T47-D | Breast Cancer | p.L194F | Dose-dependent loss of viability (0-50µM) |
Table 1: In Vitro Efficacy of APR-246 in Various Cancer Cell Lines.
| Animal Model | Cancer Type | Treatment | Outcome | Reference |
| Nude mice with T47-D xenografts | Breast Cancer | 25-50 mg/kg PRIMA-1 (related compound) | Strong inhibition of tumor growth | |
| SCID mice with human AML-PS cells | Acute Myeloid Leukemia | APR-246 | Decreased circulating tumor cells and increased survival time (P=0.0024) | |
| Mice with HCT116neg xenografts | Colorectal Cancer | 20 mg/kg or 100 mg/kg PRIMA-1Met | Marked reduction in tumor size | |
| Mice with HCT116wt xenografts | Colorectal Cancer | 20 mg/kg or 100 mg/kg PRIMA-1Met | Marked reduction in tumor size |
Table 2: In Vivo Efficacy of APR-246.
Experimental Protocols
Cell Viability Assay (MTT Assay)
This protocol is adapted from methodologies used in the evaluation of PRIMA-1, the parent compound of APR-246.
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Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate overnight at 37°C in a humidified atmosphere with 5% CO2.
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Compound Treatment: Prepare serial dilutions of APR-246 in culture medium. Remove the overnight culture medium from the wells and add 100 µL of the APR-246 dilutions. Include vehicle control wells (e.g., DMSO).
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Incubation: Incubate the plate for 24-72 hours at 37°C and 5% CO2.
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MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.
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Incubation with MTT: Incubate the plate for 4 hours at 37°C.
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Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.
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Absorbance Measurement: Measure the absorbance at 492 nm using a microplate reader.
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Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.
Colony Formation Assay
This protocol assesses the long-term effect of APR-246 on the proliferative capacity of cancer cells.
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Base Agar Layer: Prepare a 0.6% solution of agar in complete culture medium. Add 1 mL of this solution to each well of a 6-well plate and allow it to solidify.
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Cell Suspension: Trypsinize and count the cells. Prepare a single-cell suspension at a density of 8,000 cells/mL in a 0.3% agar solution in complete culture medium.
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Treatment: Add the desired concentration of APR-246 or vehicle control to the cell suspension.
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Top Agar Layer: Immediately layer 1 mL of the cell/agar/treatment suspension on top of the solidified base agar layer.
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Incubation: Incubate the plates at 37°C in a 5% CO2 incubator for 2-3 weeks, or until colonies are visible.
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Colony Staining and Counting: Stain the colonies with 0.005% crystal violet for 1 hour. Wash the wells with PBS and count the number of colonies.
Apoptosis Analysis by Flow Cytometry (Annexin V/Propidium Iodide Staining)
This method quantifies the percentage of cells undergoing apoptosis following APR-246 treatment.
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Cell Treatment: Seed cells in a 6-well plate and treat with APR-246 at the desired concentrations for the desired time period.
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Cell Harvesting: Collect both adherent and floating cells. Wash the cells with cold PBS.
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Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension according to the manufacturer's instructions.
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Incubation: Incubate the cells in the dark at room temperature for 15 minutes.
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Flow Cytometry Analysis: Analyze the stained cells by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are late apoptotic or necrotic.
Signaling Pathways and Experimental Workflows
The following diagrams illustrate the key signaling pathways affected by APR-246 and a typical experimental workflow for its evaluation.
Caption: Mechanism of action of APR-246.
Caption: A typical experimental workflow for evaluating APR-246.
Conclusion
APR-246 represents a significant advancement in the field of p53-targeted cancer therapy. Its unique dual mechanism of reactivating mutant p53 and modulating cellular redox pathways provides a powerful strategy to induce cancer cell death. The extensive preclinical data, supported by detailed experimental protocols, has paved the way for its clinical evaluation. While the initial query for "p53 Activator 5" did not yield sufficient information for a detailed technical guide, the comprehensive analysis of the well-documented compound APR-246 serves as a robust and informative substitute, providing researchers and drug development professionals with a thorough understanding of a leading clinical candidate in the exciting field of mutant p53 reactivation. Further research into novel p53 activators will undoubtedly benefit from the foundational knowledge gained from the development and characterization of molecules like APR-246.
References
- 1. selleckchem.com [selleckchem.com]
- 2. mdpi.com [mdpi.com]
- 3. Frontiers | Targeting of Mutant p53 and the Cellular Redox Balance by APR-246 as a Strategy for Efficient Cancer Therapy [frontiersin.org]
- 4. PRIMA-1 reactivates mutant p53 by covalent binding to the core domain - PubMed [pubmed.ncbi.nlm.nih.gov]
